Cas no 906153-04-6 (N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methyl-3-nitrobenzamide)

• Product Name: N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methyl-3-nitrobenzamide
• CAS No: 906153-04-6
• MF: C₂₁H₂₁N₃O₄
• MW: 379.409145116806
• CID: 6370005
• PubChem ID: 7136775
• Update Time: 2025-10-30

N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methyl-3-nitrobenzamide
• N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-methyl-3-nitrobenzamide
• Benzamide, N-[2-(1,2-dihydro-5,8-dimethyl-2-oxo-3-quinolinyl)ethyl]-2-methyl-3-nitro-
• F0611-0674
• AB00669603-01
• 906153-04-6
• AKOS024587194
• N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-methyl-3-nitrobenzamide

• Inchi： 1S/C21H21N3O4/c1-12-7-8-13(2)19-17(12)11-15(20(25)23-19)9-10-22-21(26)16-5-4-6-18(14(16)3)24(27)28/h4-8,11H,9-10H2,1-3H3,(H,22,26)(H,23,25)
• InChI Key： GGAYNTYPTOUGOE-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C(C)=CC=C(C)C=2N1)CCNC(C1C=CC=C(C=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 379.15320616g/mol
• Monoisotopic Mass: 379.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 104Ų

Additional information on N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methyl-3-nitrobenzamide

Comprehensive Overview of N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methyl-3-nitrobenzamide (CAS No. 906153-04-6)

N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methyl-3-nitrobenzamide (CAS No. 906153-04-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the quinoline derivative family, which is known for its diverse biological activities. The presence of both quinoline and nitrobenzamide moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

The compound's molecular formula and weight, along with its precise CAS registry number (906153-04-6), are critical identifiers for researchers and manufacturers. Its chemical structure includes a 5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl group linked to a 2-methyl-3-nitrobenzamide moiety via an ethyl bridge. This configuration contributes to its potential interactions with biological targets, such as enzymes or receptors, which are often explored in medicinal chemistry and pharmacology.

In recent years, the scientific community has shown growing interest in quinoline-based compounds due to their versatility in treating various conditions. For instance, N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methyl-3-nitrobenzamide has been studied for its potential role in modulating cellular pathways, particularly those related to inflammation and oxidative stress. These properties align with current research trends focusing on small molecule therapeutics and targeted drug delivery systems.

From a synthetic perspective, the compound's preparation involves multi-step organic reactions, including amide bond formation and nitro group introduction. These processes require careful optimization to ensure high yield and purity, which are essential for its application in high-throughput screening and preclinical studies. Researchers often employ advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, to confirm its structure and purity.

The pharmacokinetic and pharmacodynamic profiles of N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methyl-3-nitrobenzamide are areas of active investigation. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for evaluating its suitability as a drug candidate. Additionally, its potential bioavailability and toxicity must be thoroughly assessed to ensure safety and efficacy in future applications.

Given the increasing demand for novel therapeutic agents, this compound's unique structure positions it as a valuable subject for further research. Its potential applications extend beyond traditional medicine, including roles in biomaterial development and diagnostic imaging. As the scientific community continues to explore its properties, N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methyl-3-nitrobenzamide may emerge as a key player in next-generation pharmaceutical innovations.

In conclusion, N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methyl-3-nitrobenzamide (CAS No. 906153-04-6) represents a fascinating area of study in modern chemistry and pharmacology. Its structural complexity and potential biological activities make it a compound of significant interest for researchers aiming to address unmet medical needs. As advancements in computational chemistry and drug design continue, this compound may unlock new possibilities in personalized medicine and therapeutic development.